Cas no 67665-34-3 (Naphthalene,1,5-diethynyl-)

• Product Name: Naphthalene,1,5-diethynyl-
• CAS No: 67665-34-3
• MF: C₁₄H₈
• MW: 176.21332359314
• CID: 519559
• PubChem ID: 140331
• Update Time: 2025-04-19

Naphthalene,1,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,5-diethynyl-
• 1,5-Diethynylnaphthalene
• Naphthalene, 1,8-diethynyl-
• DTXSID70939373
• AC8504
• SY250253
• 18067-44-2
• 1,8-diethynyl-naphthalene
• 67665-34-3
• MFCD18252808
• Naphthalene,1,8-diethynyl-
• 1,8-Diethynylnaphthalene

• Inchi： 1S/C14H8/c1-3-11-7-5-9-13-10-6-8-12(4-2)14(11)13/h1-2,5-10H
• InChI Key： IENBVLHUZUIOSC-UHFFFAOYSA-N
• SMILES： C12C(C#C)=CC=CC1=CC=CC=2C#C

Computed Properties

• Exact Mass: 176.06264
• Monoisotopic Mass: 176.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.655
• PSA: 0